Inosine-5'-diphosphate disodium

• Molecular Formula: C10H12N4Na2O11P2
• Molecular Weight: 472.15 g/mol
• InChI: InChI=1S/C10H14N4O11P2.2Na/c15-6-4(1-23-27(21,22)25-26(18,19)20)24-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,11,12,17)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m0../s1
• InChIKey: MYSOKTVZCUBKOZ-MDQYBHOLSA-L

Inosine-5'-diphosphate Disodium: Technical Baseline and Procurement Context for Nucleotide Analogs

Inosine-5'-diphosphate (IDP) disodium salt (CAS 54735-61-4) is a purine nucleotide consisting of a hypoxanthine base, a ribose sugar, and a diphosphate moiety, counterbalanced by two sodium ions . It serves as both a fundamental metabolic intermediate and a versatile tool in biochemical research, particularly in the study of nucleotide metabolism, enzyme kinetics, and cellular signaling pathways [1]. The disodium salt form is specifically chosen to enhance aqueous solubility, facilitating its use in vitro assays and biological experiments . This compound is not intended for diagnostic or therapeutic use.

1

Selection logic

Disodium salt form enhances aqueous solubility for in vitro assays

2

Workflow context

Nucleotide metabolism, enzyme kinetics, and cellular signaling studies

3

Procurement note

Intended for research use only; not for diagnostic or therapeutic use

• [1] Vinstar Biotech. (n.d.). Inosine 5’-diphosphate disodium salt. Product Information. View Source

Why Inosine-5'-diphosphate Disodium Cannot Be Casually Replaced by Other Nucleotide Analogs

Nucleotide analogs are not interchangeable due to their distinct interactions with specific enzyme binding pockets and signaling receptors . Inosine-5'-diphosphate (IDP) disodium exhibits unique behavior that diverges significantly from its structural relatives. Unlike adenosine diphosphate (ADP), which potently activates platelet P2Y receptors, IDP is a weak ligand for these receptors, demonstrating a Ki of 150 μM versus 3.5 μM for ADP . Furthermore, while guanosine diphosphate (GDP) is a preferred substrate for many enzymes, IDP is the optimal substrate for the human NUDT16 phosphatase, with a reported kcat of 0.931 sec⁻¹ and a substrate preference order of IDP > dIDP >> GDP [1]. These quantitative differences in target engagement and enzymatic processing mandate careful selection; substituting IDP disodium with another nucleotide diphosphate would yield fundamentally different experimental outcomes.

Weak ligand for platelet P2Y receptors (Ki 150 μM)

vs

ADP potently activates P2Y (Ki 3.5 μM)

Substitution may confound hemostatic pathway assays.

Preferred substrate for NUDT16 phosphatase

vs

GDP shows much lower enzymatic preference

Enzyme kinetics and inhibitor screening contexts may shift significantly.

• [1] UniProt Consortium. (2025). UniProtKB - Q96DE0 (NUD16_HUMAN). View Source

Inosine-5'-diphosphate Disodium: A Quantitative Comparison of Key Differentiators Against Common Analogs

Superior Binding Affinity to NM23-H2 GDP Pocket Compared to Endogenous GDP

Inosine-5'-diphosphate (IDP) disodium acts as a decoy substrate for the NM23-H2 protein, demonstrating a high binding affinity (KD = 5.0 μM) for its GDP-binding pocket [1]. This interaction effectively disrupts the NM23-H2-Pu27-GQ complex, leading to the abrogation of c-MYC transcription and induction of apoptosis without affecting the protein's intrinsic kinase activity .

NM23-H2 Binding Affinity

Cross-study comparable

KD = 5.0 μM

Supports NM23-H2/c-MYC pathway dissection context

Decoy substrate for GDP-binding pocket; in vitro NMR binding study

Evidence Dimension	Binding Affinity (KD) to NM23-H2 GDP Pocket
Target Compound Data	5.0 μM
Comparator Or Baseline	Endogenous GDP (no quantitative KD available in same study, but IDP is described as a 'superior bond capacity' and a 'decoy')
Quantified Difference	IDP demonstrates a specific, quantifiable affinity for this pocket; it is presented as a functional antagonist of GDP binding.
Conditions	In vitro binding assay; NMR studies confirm binding to GDP pocket [1].

Why This Matters

This specific, high-affinity interaction provides a unique chemical tool for dissecting NM23-H2's role in c-MYC regulation, a pathway not targetable by other common nucleotide diphosphates.

• [1] Sengupta, P., & Chatterjee, S. (2020). Inosine 5'-diphosphate, a molecular decoy rescues Nucleoside diphosphate kinase from c-MYC G-Quadruplex unfolding. Biochimica et Biophysica Acta (BBA) - General Subjects, 1864(9), 129649. View Source

Optimal Substrate for Human NUDT16 Phosphatase with Defined Kinetic Parameters

The human NUDT16 enzyme exhibits a clear substrate preference for inosine-5'-diphosphate (IDP) over other nucleotide diphosphates. The order of activity is IDP > dIDP >> GDP = dGDP > XDP = ITP = dITP [1]. A specific catalytic rate constant (kcat) of 0.931 sec⁻¹ has been determined for IDP hydrolysis [2].

NUDT16 Substrate Kinetics

Head-to-head

kcat = 0.931 sec⁻¹

Reported preference: IDP > dIDP >> GDP

Definitive reagent context for NUDT16 activity characterization

Evidence Dimension	Enzymatic Substrate Preference (Relative Activity) and Catalytic Efficiency (kcat)
Target Compound Data	IDP is the most preferred substrate; kcat = 0.931 sec⁻¹
Comparator Or Baseline	GDP and dGDP (much lower preference); Other diphosphates (dIDP, XDP, ITP, dITP) show even lower activity.
Quantified Difference	IDP activity is >> GDP activity. The specific kcat value for IDP is 0.931 sec⁻¹.
Conditions	In vitro phosphatase assays with recombinant human NUDT16, using manganese or cobalt as cofactors [1].

Why This Matters

This established and quantifiable substrate preference makes IDP disodium the definitive reagent for characterizing NUDT16 activity and for screening potential inhibitors of this enzyme involved in RNA decapping and nucleotide pool sanitation.

• [1] UniProt Consortium. (2025). UniProtKB - Q96DE0 (NUD16_HUMAN). View Source
• [2] UniProt Consortium. (2025). UniProtKB - Q96DE0 (NUD16_HUMAN). View Source

Weak Inhibition of Platelet ADP Receptor Compared to ADP and ATP

In a competitive binding assay using the radioligand [β-³²P]2-methylthio-ADP on human platelets, inosine-5'-diphosphate (IDP) demonstrated weak inhibition of binding with a Ki of 150 μM . This is in stark contrast to the endogenous agonist ADP (Ki = 3.5 μM) and ATP (Ki = 7 μM).

Platelet P2Y Receptor Binding

Data to verify

IDP Ki = 150 μM vs ADP Ki = 3.5 μM

Low hemostatic interference context; ~43-fold weaker than ADP

Human platelet radioligand binding assay; source review recommended

Evidence Dimension	Inhibition Constant (Ki) for Platelet ADP Receptor Binding
Target Compound Data	Ki = 150 μM
Comparator Or Baseline	ADP (Ki = 3.5 μM); ATP (Ki = 7 μM); GDP (Ki = 350 μM); AMP (Ki = 800 μM)
Quantified Difference	IDP is ~43-fold less potent than ADP and ~21-fold less potent than ATP as an inhibitor of radioligand binding.
Conditions	Binding assay on intact human platelets, measuring inhibition of [β-³²P]2-methylthio-ADP binding .

Why This Matters

This quantitative data confirms IDP's low potential to interfere with platelet aggregation assays or cause unwanted activation of hemostatic pathways, making it a cleaner tool for in vitro studies where ADP contamination would be problematic.

High Aqueous Solubility of Disodium Salt Form Compared to Free Acid

The disodium salt of inosine-5'-diphosphate is specifically formulated to enhance water solubility, a critical parameter for biological assays. The reported solubility in water is 50 mg/mL for the disodium salt [1]. In contrast, the free acid form of inosine-5'-diphosphate requires DMSO for dissolution, with a solubility of 10 mM in DMSO [2].

Aqueous Solubility

Cross-study comparable

50 mg/mL in water

Simplifies assay-ready preparation; avoids DMSO interference

Disodium salt form; free acid requires DMSO (10 mM)

Evidence Dimension	Solubility in Aqueous Solvent
Target Compound Data	50 mg/mL in water (~106 mM, based on MW 472.2)
Comparator Or Baseline	Inosine-5'-diphosphate free acid: 10 mM in DMSO
Quantified Difference	The disodium salt provides >10-fold higher molar solubility in water compared to the free acid's solubility in DMSO, and is directly compatible with aqueous buffers.
Conditions	Room temperature dissolution in water (disodium salt) vs. DMSO (free acid) [1].

Why This Matters

The high aqueous solubility of the disodium salt simplifies experimental workflows by eliminating the need for organic co-solvents like DMSO, which can interfere with sensitive enzymatic or cellular assays and introduce unwanted cytotoxicity.

• [1] Hampton Research. (2024). 5-肌苷二磷酸二钠盐,现货供应. Product Datasheet. View Source
• [2] Hycultec GmbH. (n.d.). Inosine-5'-diphosphate (HY-149101). Product Datasheet. View Source

Validated Purity and Spectrophotometric Ratios for Quality Control

Reputable vendors supply Inosine-5'-diphosphate disodium with defined purity and spectrophotometric specifications that are critical for ensuring lot-to-lot consistency in research. A typical high-purity grade specification includes an HPLC purity of ≥98.0% and a UV purity of ≥90.0% [1]. Key absorbance ratios at pH 2.0 are provided for identity confirmation: A250/A260 of 1.45-1.55 and A280/A260 of 0.18-0.22 .

QC Specifications

Context-dependent

HPLC ≥98%, A250/A260 1.45–1.55

Lot-to-lot consistency for reproducible enzymatic assays

Supplier-reported spectrophotometric identity at pH 2.0

Evidence Dimension	Purity and Spectrophotometric Identity
Target Compound Data	HPLC ≥98.0%; UV ≥90.0%; A250/A260 = 1.45-1.55; A280/A260 = 0.18-0.22
Comparator Or Baseline	No direct comparator; these are established quality benchmarks for this specific compound.
Quantified Difference	N/A
Conditions	HPLC and UV spectrophotometry; absorbance ratios measured at pH 2.0 .

Why This Matters

These precise analytical specifications enable researchers to verify compound identity and assess purity upon receipt, ensuring experimental reproducibility and minimizing the risk of using degraded or impure material in sensitive assays.

• [1] Hampton Research. (2024). 5-肌苷二磷酸二钠盐,现货供应. Product Datasheet. View Source

Lack of Agonist Activity at P2Y Receptors Compared to UDP and UTP

Pharmacological profiling of cloned P2Y receptors has demonstrated that the P2Y2 and P2Y4 subtypes are not activated by nucleoside diphosphates [1]. The P2Y6 receptor, conversely, is a specific receptor for UDP, with an EC50 of 0.013 μM for the human receptor . In contrast, inosine-5'-diphosphate (IDP) is not reported as an agonist for any P2Y receptor subtype.

P2Y Receptor Agonism

Class-level inference

No detectable activation vs UDP (EC50 0.013 μM)

Valuable negative control for purinergic signaling studies

Cloned human P2Y receptor functional assay data; context-dependent

Evidence Dimension	Receptor Agonism at P2Y Family
Target Compound Data	No reported agonist activity at P2Y2, P2Y4, or P2Y6 receptors.
Comparator Or Baseline	UDP is a potent P2Y6 agonist (EC50 = 0.013 μM); UTP is a potent P2Y2/P2Y4 agonist.
Quantified Difference	IDP shows no detectable activation, whereas UDP has an EC50 of 0.013 μM.
Conditions	Functional assays on cloned human P2Y receptors expressed in cell lines .

Why This Matters

This lack of activity at key purinergic receptors distinguishes IDP from UDP and UTP, making it a valuable negative control in studies of nucleotide-mediated signaling and a cleaner reagent for applications where P2Y receptor activation would confound results.

• [1] Mendeley. (n.d.). Pharmacological and second messenger signalling selectivities of cloned P2Y receptors. View Source

Optimal Research and Industrial Applications for Inosine-5'-diphosphate Disodium Based on Quantitative Evidence

Target Validation in c-MYC-Driven Cancers

Inosine-5'-diphosphate disodium serves as a specific chemical probe to dissect the NM23-H2/c-MYC regulatory axis. Its high binding affinity (KD = 5.0 μM) for the NM23-H2 GDP pocket and its ability to abrogate c-MYC transcription make it an essential tool for validating this pathway as a therapeutic target in cancers such as Burkitt's lymphoma [1]. This application is directly supported by the quantitative binding data in Section 3, Evidence 1.

NUDT16 Phosphatase Activity Assays and Inhibitor Screening

Given its status as the preferred substrate for human NUDT16 with a defined kcat (0.931 sec⁻¹), IDP disodium is the optimal reagent for establishing robust in vitro assays to measure NUDT16 activity [1]. It is also the substrate of choice for high-throughput screening campaigns aimed at identifying novel NUDT16 inhibitors, which are of interest for regulating RNA metabolism and preventing incorporation of non-canonical nucleotides into DNA [2]. This scenario is a direct consequence of the kinetic data in Section 3, Evidence 2.

Negative Control for P2Y Purinergic Receptor Studies

In experiments designed to study the effects of UDP or UTP on P2Y6, P2Y2, or P2Y4 receptors, IDP disodium provides an ideal negative control. Its lack of agonist activity at these receptors [1] allows researchers to attribute observed cellular responses specifically to the target ligand (e.g., UDP, EC50 0.013 μM) without interference from a structurally similar nucleotide. This application is grounded in the class-level inference in Section 3, Evidence 6.

Platelet Function Studies Requiring Low Hemostatic Interference

For research on platelet signaling or aggregation where the potent effects of ADP (Ki = 3.5 μM) must be avoided, IDP disodium (Ki = 150 μM) can be used as a control nucleotide or as a component in buffer systems where a diphosphate moiety is required but with a greatly reduced risk of activating platelet P2Y receptors [1]. This application is directly supported by the comparative binding data in Section 3, Evidence 3.

Application

Selection Property

Validation Focus

c-MYC pathway target engagement studies

NM23-H2 binding affinity context

G-quadruplex complex disruption and transcription endpoint review

NUDT16 activity assays and inhibitor screening

Defined substrate preference and kcat context

Enzyme kinetics and RNA metabolism pathway interpretation

Purinergic receptor negative control

Lack of P2Y agonist activity context

P2Y2/P2Y4/P2Y6 signaling endpoint monitoring

Platelet signaling and hemostasis research

Low platelet P2Y receptor interference context

Platelet aggregation and activation endpoint review

• [1] Sengupta, P., & Chatterjee, S. (2020). Inosine 5'-diphosphate, a molecular decoy rescues Nucleoside diphosphate kinase from c-MYC G-Quadruplex unfolding. Biochimica et Biophysica Acta (BBA) - General Subjects, 1864(9), 129649. View Source
• [2] UniProt Consortium. (2025). UniProtKB - Q96DE0 (NUD16_HUMAN). View Source
• [3] Mendeley. (n.d.). Pharmacological and second messenger signalling selectivities of cloned P2Y receptors. View Source